Cas no 1226441-74-2 (N-(4-chlorophenyl)-1-(3-cyano-6,7-dimethoxyquinolin-4-yl)piperidine-4-carboxamide)

• Product Name: N-(4-chlorophenyl)-1-(3-cyano-6,7-dimethoxyquinolin-4-yl)piperidine-4-carboxamide
• CAS No: 1226441-74-2
• MF: C₂₄H₂₃ClN₄O₃
• MW: 450.917424440384
• CID: 5394859
• Update Time: 2025-05-19

N-(4-chlorophenyl)-1-(3-cyano-6,7-dimethoxyquinolin-4-yl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-chlorophenyl)-1-(3-cyano-6,7-dimethoxyquinolin-4-yl)piperidine-4-carboxamide

• Inchi： 1S/C24H23ClN4O3/c1-31-21-11-19-20(12-22(21)32-2)27-14-16(13-26)23(19)29-9-7-15(8-10-29)24(30)28-18-5-3-17(25)4-6-18/h3-6,11-12,14-15H,7-10H2,1-2H3,(H,28,30)
• InChI Key： MWOBWDGWKKMJKN-UHFFFAOYSA-N
• SMILES： N1(C2C3C(N=CC=2C#N)=CC(OC)=C(OC)C=3)CCC(C(NC2=CC=C(Cl)C=C2)=O)CC1

Additional information on N-(4-chlorophenyl)-1-(3-cyano-6,7-dimethoxyquinolin-4-yl)piperidine-4-carboxamide

N-(4-Chlorophenyl)-1-(3-Cyano-6,7-Dimethoxyquinolin-4-yl)Piperidine-4-Carboxamide: A Comprehensive Overview

N-(4-Chlorophenyl)-1-(3-Cyano-6,7-Dimethoxyquinolin-4-yl)Piperidine-4-Carboxamide, with the CAS number 1226441-74-2, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its intricate molecular structure, which includes a piperidine ring, a quinoline moiety, and several functional groups that contribute to its unique properties.

The molecular structure of this compound is notable for its quinoline core, which is a heterocyclic aromatic system. The quinoline moiety in this compound is further substituted with a cyano group at the 3-position and two methoxy groups at the 6 and 7 positions. These substituents play a crucial role in modulating the electronic properties of the molecule, making it suitable for various applications.

The piperidine ring in the compound is connected to the quinoline moiety via a carbonyl group, forming an amide bond. This amide linkage is critical for stabilizing the molecular structure and enhancing its bioavailability in biological systems. Additionally, the presence of a chlorophenyl group at the 4-position of the piperidine ring further enhances the compound's chemical reactivity and selectivity.

Recent studies have highlighted the potential of this compound as a promising candidate in drug discovery. Researchers have explored its role as a kinase inhibitor, demonstrating its ability to selectively inhibit certain protein kinases involved in cancer progression. The compound's ability to interact with these enzymes is attributed to its unique structural features, particularly the quinoline moiety and the amide bond.

In addition to its medicinal applications, this compound has also been investigated for its potential use in materials science. Its electronic properties make it a candidate for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). The quinoline moiety contributes to its strong fluorescence properties, which are essential for these applications.

The synthesis of N-(4-Chlorophenyl)-1-(3-Cyano-6,7-Dimethoxyquinolin-4-yl)Piperidine-4-Carboxamide involves a multi-step process that requires precise control over reaction conditions. The synthesis typically begins with the preparation of the quinoline derivative, followed by functionalization with the cyano and methoxy groups. The final step involves coupling the piperidine ring with the quinoline moiety through an amide bond formation.

Recent advancements in synthetic methodology have enabled researchers to optimize the synthesis of this compound, improving both yield and purity. These optimizations are critical for scaling up production if the compound is to be used in large-scale applications such as drug manufacturing or material synthesis.

The pharmacokinetic properties of this compound have also been studied extensively. Research indicates that it exhibits moderate solubility in aqueous solutions and good permeability across biological membranes, which are desirable traits for drug candidates. However, further studies are required to fully understand its bioavailability and metabolic pathways.

In terms of toxicity profiles, preliminary studies suggest that this compound has low cytotoxicity against normal human cells, which is encouraging for its potential use as a therapeutic agent. However, additional toxicological studies are needed to confirm these findings and ensure safety for human use.

The application of computational chemistry techniques has provided valuable insights into the molecular interactions of this compound with biological targets. Molecular docking studies have revealed that the compound binds effectively to specific pockets on target proteins, contributing to its inhibitory activity.

In conclusion, N-(4-Chlorophenyl)-1-(3-Cyano-6,7-Dimethoxyquinolin-4-yl)Piperidine-4-Carboxamide represents a promising compound with diverse applications in both medicinal chemistry and materials science. Its unique molecular structure and functional groups make it an attractive candidate for further research and development.